Cas no 1184986-86-4 (3-(3-isopropyl-5-methyl-4H-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octane)

• Product Name: 3-(3-isopropyl-5-methyl-4H-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octane
• CAS No: 1184986-86-4
• MF: C₁₃H₂₂N₄
• MW: 234.340582370758
• CID: 5734777
• PubChem ID: 9813426
• Update Time: 2025-10-28

3-(3-isopropyl-5-methyl-4H-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• SY056735
• 3-(3-Isopropyl-5-methyl-[1,2,4]triazol-4-yl)-8-aza-bicyclo[3.2.1]octane
• 1184986-86-4
• 1189878-05-4
• F2147-1736
• CEIRCCADSFHOQD-UHFFFAOYSA-N
• DTXSID00431072
• FT-0670532
• 3-(3-isopropyl-5-methyl-4H-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octane
• DTXSID801136844
• FT-0665937
• 3-(3-Isopropyl-5-methyl-4H-1,2,4-triazol-4-yl)-3-exo-8-azabicyclo[3.2.1]octane
• rel-(1R,3S,5S)-3-[3-methyl-5-(propan-2-yl)-4H-1,2,4-triazol-4-yl]-8-azabicyclo[3.2.1]octane
• SCHEMBL175332
• SB18234
• MFCD12912695
• 3-[3-Methyl-5-(1-methylethyl)-4H-1,2,4-triazol-4-yl]-8-azabicyclo[3.2.1]octane
• 3-(3-methyl-5-propan-2-yl-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octane
• AKOS026715570
• (1R,3s,5S)-rel-3-(3-Isopropyl-5-methyl-4H-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octane
• 8-Azabicyclo[3.2.1]octane, 3-[3-methyl-5-(1-methylethyl)-4H-1,2,4-triazol-4-yl]-

• Inchi： 1S/C13H22N4/c1-8(2)13-16-15-9(3)17(13)12-6-10-4-5-11(7-12)14-10/h8,10-12,14H,4-7H2,1-3H3
• InChI Key： CEIRCCADSFHOQD-UHFFFAOYSA-N
• SMILES： N1C2CCC1CC(C2)N1C(C)=NN=C1C(C)C

Computed Properties

• Exact Mass: 234.18444672g/mol
• Monoisotopic Mass: 234.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.7Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 402.4±55.0 °C(Predicted)
• pka: 10.71±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on 3-(3-isopropyl-5-methyl-4H-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octane

Comprehensive Overview of 3-(3-isopropyl-5-methyl-4H-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octane (CAS No. 1184986-86-4)

3-(3-isopropyl-5-methyl-4H-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octane is a specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With the CAS number 1184986-86-4, this compound is recognized for its unique structural features, combining a 1,2,4-triazole moiety with an 8-azabicyclo[3.2.1]octane scaffold. Such structural complexity makes it a promising candidate for various applications, particularly in drug discovery and development.

The molecular formula of 3-(3-isopropyl-5-methyl-4H-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octane reflects its intricate design, which contributes to its potential biological activity. Researchers have explored its utility as a pharmacophore in designing novel therapeutic agents. The presence of the isopropyl and methyl groups on the triazole ring enhances its lipophilicity, which can influence its pharmacokinetic properties. This characteristic is particularly relevant in the context of central nervous system (CNS) drug development, where blood-brain barrier penetration is a critical factor.

In recent years, the demand for heterocyclic compounds like 3-(3-isopropyl-5-methyl-4H-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octane has surged due to their versatility in addressing unmet medical needs. For instance, the 1,2,4-triazole core is known for its antimicrobial, antifungal, and anti-inflammatory properties, making it a hotspot for researchers investigating new treatments for infectious diseases. Additionally, the 8-azabicyclo[3.2.1]octane framework is often associated with neurological and psychiatric disorders, aligning with the growing focus on mental health therapeutics.

The synthesis of 3-(3-isopropyl-5-methyl-4H-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octane involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods are essential for ensuring the compound's suitability for further preclinical and clinical studies.

From a commercial perspective, 3-(3-isopropyl-5-methyl-4H-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octane is available through specialized chemical suppliers catering to pharmaceutical and biotechnology industries. Its CAS number 1184986-86-4 serves as a unique identifier, facilitating procurement and regulatory compliance. The compound's niche applications and limited availability contribute to its premium pricing in the market.

Looking ahead, the potential of 3-(3-isopropyl-5-methyl-4H-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octane extends beyond its current uses. With the rise of AI-driven drug discovery and computational chemistry, researchers are increasingly leveraging this compound's structural features to design next-generation therapeutics. Its compatibility with high-throughput screening platforms further enhances its appeal in modern drug development pipelines.

In summary, 3-(3-isopropyl-5-methyl-4H-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octane (CAS No. 1184986-86-4) represents a fascinating intersection of chemistry and pharmacology. Its unique architecture and potential biological activities make it a valuable asset in the quest for innovative medical solutions. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in shaping the future of therapeutic interventions.